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Compound of Interest

Compound Name: NED-3238

CAS No.: 2389062-09-1

Cat. No.: B15608458

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the publicly available in vitro

characterization of NED-3238, a novel and potent inhibitor of arginase enzymes. The

information is compiled to support researchers and professionals in the field of drug

development.

Executive Summary
NED-3238 has been identified as a highly potent dual inhibitor of both Arginase I (ARG1) and

Arginase II (ARG2).[1] Developed by New England Discovery Partners LLC, this small

molecule shows significant promise for therapeutic applications where the modulation of

arginine metabolism is desirable. This document outlines the core inhibitory activity of NED-
3238 and provides generalized methodologies for assessing arginase inhibition.

Core Inhibitory Activity
The primary in vitro activity of NED-3238 is its direct inhibition of arginase enzymes. The

compound has demonstrated nanomolar potency against both major isoforms of arginase.
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Table 1: Inhibitory Potency (IC50) of NED-3238 against
Arginase Isoforms

Target Enzyme IC50 (nM)

Arginase I 1.3

Arginase II 8.1

Data sourced from MedchemExpress[2].

Mechanism of Action
NED-3238 functions by directly inhibiting the enzymatic activity of Arginase I and Arginase II.

These enzymes are responsible for the hydrolysis of L-arginine to L-ornithine and urea. By

blocking this action, NED-3238 can effectively increase the bioavailability of L-arginine, a

substrate for nitric oxide synthase (NOS), and modulate downstream immunological and

physiological processes.
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Biochemical Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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